1-(Chloroacetyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 2-chloro-1-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C14H19ClN2O3S/c1-11-3-4-13(9-12(11)2)21(19,20)17-7-5-16(6-8-17)14(18)10-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: AFANJHNEBFVQDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CCl)C
• Molecular Formula: C14H19ClN2O3S
• Molecular Weight: 330.8 g/mol
• CAS No.: 923239-47-8

Description

1-(Chloroacetyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine is a useful research compound. Its molecular formula is C14H19ClN2O3S and its molecular weight is 330.83. The purity is usually 95%.
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Scientific Research Applications

Antibacterial, Antifungal, and Anthelmintic Activities

A study on derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288), closely related to 1-(Chloroacetyl)-4-[(3,4-dimethylphenyl)sulfonyl]piperazine, demonstrated significant biological activities including antibacterial, antifungal, and anthelmintic properties. These compounds were also evaluated for their potential in latent fingerprint analysis (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Synthesis and Process Development

Another study detailed the practical synthesis process of T2288, starting from piperazine and N-chloroacetyl-2,6-xylidine. This process includes the filtration of unwanted by-products and extraction methods, demonstrating an efficient production method with 68% active yield (Guillaume, Cuypers, Vervest, Smaele, & Leurs, 2003).

Adenosine A2B Receptor Antagonists

Research on 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, structurally similar to the compound , identified potent adenosine A2B receptor antagonists. These compounds showed subnanomolar affinity and high selectivity, making them useful in related pharmacological applications (Borrmann, Hinz, Bertarelli, Li, Florin, Scheiff, & Müller, 2009).

Anticancer Evaluation

A series of polyfunctional substituted 1,3-thiazoles, with a piperazine substituent similar to this compound, showed promising anticancer activity. These compounds were effective against various cancer cell lines, including lung, kidney, and breast cancer (Turov, 2020).

Inhibitors of Human Breast Cancer Cell Proliferation

A study on 1-benzhydryl-sulfonyl-piperazine derivatives revealed their efficacy in inhibiting MDA-MB-231 breast cancer cell proliferation. This research is aimed at identifying chemotherapeutic substances capable of impacting carcinogenesis (Kumar, Swamy, Thimmegowda, Prasad, Yip, & Rangappa, 2007).